Cas no 379216-03-2 (1,3,6-Cycloheptatriene-1-carboxylic acid, 4,6-dihydroxy-5-oxo-, ethyl ester (9CI))

• Product Name: 1,3,6-Cycloheptatriene-1-carboxylic acid, 4,6-dihydroxy-5-oxo-, ethyl ester (9CI)
• CAS No: 379216-03-2
• MF: C₁₀H₁₀O₅
• MW: 210.183403491974
• CID: 1016966
• PubChem ID: 11095874
• Update Time: 2025-04-20

1,3,6-Cycloheptatriene-1-carboxylic acid, 4,6-dihydroxy-5-oxo-, ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3,6-Cycloheptatriene-1-carboxylic acid, 4,6-dihydroxy-5-oxo-, ethyl ester (9CI)
• Ethyl 4,5-dihydroxy-3-oxo-1,4,6-cycloheptatriene-1-carboxylate
• 379216-03-2
• DB-230410

• Inchi： 1S/C10H10O5/c1-2-15-10(14)6-3-4-7(11)9(13)8(12)5-6/h3-5H,2H2,1H3,(H2,11,12,13)
• InChI Key： XUWRSLWUNOYEPP-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=C(C(C=1)=O)O)O)=O

Computed Properties

• Exact Mass: 210.05282342g/mol
• Monoisotopic Mass: 210.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 83.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives Tropones Tropolones